4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
CAS No.: 853108-16-4
Cat. No.: VC4706523
Molecular Formula: C20H25FN4O2
Molecular Weight: 372.444
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 853108-16-4 |
|---|---|
| Molecular Formula | C20H25FN4O2 |
| Molecular Weight | 372.444 |
| IUPAC Name | 4-(4-fluorophenyl)-1-methyl-6-(2-piperidin-1-ylethyl)-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione |
| Standard InChI | InChI=1S/C20H25FN4O2/c1-23-16-13-25(12-11-24-9-3-2-4-10-24)19(26)17(16)18(22-20(23)27)14-5-7-15(21)8-6-14/h5-8,18H,2-4,9-13H2,1H3,(H,22,27) |
| Standard InChI Key | TWQFHMCEYSFRAR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(NC1=O)C3=CC=C(C=C3)F)C(=O)N(C2)CCN4CCCCC4 |
Introduction
The compound 4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a complex organic molecule featuring a pyrrolopyrimidine core with a piperidine side chain and a fluorophenyl group. This compound is part of a broader class of heterocyclic compounds that have garnered interest in pharmaceutical and chemical research due to their diverse biological activities.
Synthesis and Availability
This compound is available as a screening compound from ChemDiv, indicating its potential use in drug discovery and chemical biology research. The synthesis of such compounds typically involves multi-step reactions involving the formation of the pyrrolopyrimidine core and subsequent modification with the piperidine and fluorophenyl groups.
Biological Activity and Potential Applications
While specific biological activity data for this compound are not detailed in the available sources, compounds with similar structures have been explored for their potential in drug discovery, particularly in areas such as neuroscience and oncology. The presence of a piperidine ring and a fluorophenyl group suggests potential interactions with biological targets that recognize these motifs.
Research Findings and Future Directions
Research on compounds like 4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is ongoing, with a focus on understanding their pharmacological profiles and optimizing their structures for therapeutic applications. Future studies may involve in vitro and in vivo testing to assess efficacy and safety.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume